Saracatinib-d3

• Molecular Formula: C27H32ClN5O5
• Molecular Weight: 545.0 g/mol
• InChI: InChI=1S/C27H32ClN5O5/c1-32-6-8-33(9-7-32)10-13-35-19-14-21-24(23(15-19)38-18-4-11-34-12-5-18)27(30-16-29-21)31-25-20(28)2-3-22-26(25)37-17-36-22/h2-3,14-16,18H,4-13,17H2,1H3,(H,29,30,31)/i1D3
• InChIKey: OUKYUETWWIPKQR-FIBGUPNXSA-N

Saracatinib-d3: Deuterated Src Kinase Inhibitor for Bioanalytical Quantification and Metabolic Studies

Saracatinib-d3 (AZD0530-d3) is the deuterium-labeled analog of Saracatinib (AZD0530), a dual-specific Src and Abl kinase inhibitor . The parent compound, Saracatinib, exhibits potent inhibition of c-Src (IC50 = 2.7 nM) and Abl (IC50 = 30 nM) in cell-free assays and has a well-characterized pharmacokinetic profile, including a half-life of approximately 40 hours and 4- to 5-fold accumulation with once-daily dosing to reach steady state after 10-17 days [1]. The substitution of three hydrogen atoms with deuterium creates a stable isotope-labeled internal standard, essential for precise quantification of Saracatinib in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Product class

Deuterated isotopologue of the Src/Abl kinase inhibitor SaracatinibISTD

Key attribute

Triply deuterated on N-methyl piperazine for isotopic resolution from unlabeled analyte

Workflow fit

LC-MS/MS internal standard for Saracatinib quantitation in biological matrices

• [1] Baselga J, Cervantes A, Martinelli E, et al. Phase I Safety, Pharmacokinetics, and Inhibition of Src Activity Study of Saracatinib in Patients with Solid Tumors. Clin Cancer Res. 2010;16(19):4876-4883. View Source

Why Saracatinib Cannot Be Replaced by Dasatinib, Bosutinib, or Ponatinib in Mechanistic Studies

Saracatinib exhibits a distinct cellular target engagement and functional selectivity profile compared to other Src inhibitors, which directly impacts experimental outcomes and therapeutic hypotheses. While dasatinib, bosutinib, and ponatinib also target Src, they differ significantly in kinase selectivity, off-target profiles, and clinical activity [1]. Crucially, in live-cell assays of non-small cell lung cancer (NSCLC) models, only Saracatinib efficiently reduced EGFR activation, whereas dasatinib was more effective at inhibiting Src itself [2]. Furthermore, Saracatinib-d3 serves as a stable isotope-labeled internal standard, a unique capability that its non-deuterated analog and other Src inhibitors lack. This is essential for generating accurate, matrix-effect-free bioanalytical data, a critical requirement for drug metabolism, pharmacokinetic (DMPK), and clinical sample analysis .

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Non-isotopic surrogates (e.g., baricitinib) may exhibit differential extraction and ionization, introducing quantitation bias.

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Unlabeled Saracatinib co-elutes but cannot be mass-resolved; direct substitution lacks the isotopic channel required for internal standardization.

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Deuterium-free analogs degrade at independent rates; metabolic soft-spot deuteration may better match analyte loss during sample preparation.

• [1] Aleshin A, Finn RS. Current Status of Src Inhibitors in Solid Tumor Malignancies. Oncologist. 2011;16(5):566-578. View Source
• [2] Formisano L, D'Amato V, Servetto A, et al. Src inhibitors act through different mechanisms in Non-Small Cell Lung Cancer models depending on EGFR and RAS mutational status. Oncotarget. 2015;6(29):26307-26319. View Source

Saracatinib-d3: Quantified Differentiation from Key Src Inhibitor Comparators

Deuterated Structure Enables Accurate Bioanalytical Quantification of Saracatinib in Biological Matrices

Saracatinib-d3 is a deuterated analog of Saracatinib, where three hydrogen atoms are replaced by deuterium (d3). This creates a mass difference of +3 Da relative to the unlabeled compound. This specific isotopic shift allows Saracatinib-d3 to serve as an ideal internal standard for the quantification of Saracatinib in biological samples using LC-MS/MS, correcting for matrix effects and instrument variability . This is a fundamental differentiator from the non-deuterated parent compound and from other Src inhibitors like dasatinib, bosutinib, and ponatinib, which require separate, non-co-eluting internal standards for accurate analysis.

Isotopic mass shift

Cross-study comparable

+3.04 Da vs unlabeled Saracatinib (542.00 Da)

Meets ≥3 Da threshold for isotopic internal standard

Avoids isotopic cross-talk from analyte natural abundance envelope

Evidence Dimension	Mass Difference for LC-MS/MS Quantification
Target Compound Data	Molecular Formula C27H29D3ClN5O5, MW 545.04 g/mol
Comparator Or Baseline	Saracatinib (non-deuterated): C27H32ClN5O5, MW 542.03 g/mol
Quantified Difference	+3.01 Da mass difference (approximately +0.55% m/z shift)
Conditions	Standard LC-MS/MS bioanalytical method development

Why This Matters

Procurement of the deuterated standard is non-negotiable for laboratories conducting regulated bioanalysis or DMPK studies of Saracatinib, ensuring data accuracy and compliance with FDA/EMA bioanalytical method validation guidelines.

Saracatinib Exhibits Superior Cellular Selectivity for EGFR Inhibition Over Src in NSCLC Models Compared to Dasatinib

In a comparative study of Src inhibitors in live non-small cell lung cancer (NSCLC) cells, Saracatinib and Bosutinib demonstrated efficient reduction of EGFR activation, a key driver of proliferation in EGFR-mutant tumors. In stark contrast, Dasatinib was the most potent inhibitor of Src kinase but was less effective at inhibiting EGFR in a cellular context [1]. This functional divergence is critical: while all three are classified as Src inhibitors, their cellular target engagement profiles differ substantially. The study specifically noted that a pronounced anti-proliferative effect was achieved with Saracatinib in EGFR-mutant cells, while Dasatinib was more effective in wild-type EGFR/Ras mutant cells [1].

Metabolic site deuteration

Class-level inference

Deuterium at N-methyl piperazine; expected k_H/k_D ≈ 6–10 for CYP-mediated N-dealkylation

Targets primary Phase I metabolic soft spot

Isotope effect inferred from class-level deuterium chemistry; requires experimental verification

Evidence Dimension	Cellular Target Engagement (Reduction of EGFR activation in live cells)
Target Compound Data	Efficient reduction of EGFR activation
Comparator Or Baseline	Dasatinib: Most effective agent in inhibiting Src TK, but less effective on EGFR; Bosutinib: Efficient reduction of EGFR activation.
Quantified Difference	Qualitative difference in cellular target preference; Dasatinib preferred Src, while Saracatinib and Bosutinib potently inhibited EGFR.
Conditions	Live NSCLC cell lines (PC9, HCC827, Calu3, H1299, A549, H1975) with varying EGFR and Ras mutational status

Why This Matters

This differential cellular activity dictates that Saracatinib, not Dasatinib, is the appropriate tool compound for studying Src/EGFR crosstalk in EGFR-driven cancer models, a distinction that guides experimental design and reagent procurement.

• [1] Formisano L, D'Amato V, Servetto A, et al. Src inhibitors act through different mechanisms in Non-Small Cell Lung Cancer models depending on EGFR and RAS mutational status. Oncotarget. 2015;6(29):26307-26319. View Source

Saracatinib Demonstrates a Narrower Kinase Selectivity Profile and Lower Potency for Abl Compared to Dasatinib and Ponatinib

Biochemical profiling reveals distinct selectivity differences among Src inhibitors. Saracatinib is a dual-specific Src/Abl kinase inhibitor with a reported IC50 of 2.7 nM for c-Src and 30 nM for Abl . In comparison, Dasatinib is a multi-targeted inhibitor with IC50 values of <1 nM for Abl and 0.8 nM for Src, demonstrating higher potency but broader inhibition . Ponatinib is even more promiscuous, targeting Abl, PDGFRα, VEGFR2, FGFR1, and Src with IC50 values of 0.37, 1.1, 1.5, 2.2, and 5.4 nM, respectively . This data indicates that Saracatinib offers a narrower selectivity window, with a lower relative potency for Abl (approximately 11-fold less potent than for c-Src) compared to Dasatinib and Ponatinib, which potently inhibit both kinases.

Metabolic stability requirement

Cross-study comparable

Parent t_1/2 = 17.24 min; Clint = 47.02 mL min⁻¹ kg⁻¹ in human liver microsomes

Supports need for a stable co-eluting ISTD

Surrogate IS used in published method; deuterated IS recommended for robustness

Evidence Dimension	In vitro kinase inhibition (IC50)
Target Compound Data	c-Src IC50: 2.7 nM; Abl IC50: 30 nM
Comparator Or Baseline	Dasatinib: c-Src IC50: 0.8 nM, Abl IC50: <1 nM; Ponatinib: c-Src IC50: 5.4 nM, Abl IC50: 0.37 nM
Quantified Difference	Saracatinib shows ~11-fold selectivity for c-Src over Abl. Dasatinib and Ponatinib potently inhibit both with less selectivity (Dasatinib ratio ~1.25, Ponatinib ratio ~0.07).
Conditions	Cell-free kinase inhibition assays

Why This Matters

The distinct selectivity profile of Saracatinib allows researchers to attribute biological effects more specifically to Src kinase inhibition, minimizing confounding results from potent Abl inhibition, a crucial factor when selecting a tool compound for Src-focused mechanistic studies.

Clinical Development and Orphan Drug Designation in Idiopathic Pulmonary Fibrosis (IPF) Distinguishes Saracatinib from Other Src Inhibitors

Unlike Dasatinib, Bosutinib, and Ponatinib, which are primarily developed and approved for hematological malignancies (e.g., chronic myeloid leukemia), Saracatinib has a unique clinical development trajectory. In 2019, Saracatinib was granted Orphan Drug Designation by the U.S. Food and Drug Administration (FDA) for the treatment of idiopathic pulmonary fibrosis (IPF), a chronic and fatal lung disease [1]. This regulatory milestone, based on preclinical evidence of anti-fibrotic activity, differentiates Saracatinib's therapeutic potential from that of other Src inhibitors, which lack this specific indication and supporting clinical data in fibrotic diseases.

Kinase profile fidelity

Class-level inference

Deuterium at solvent-exposed N-methyl piperazine remote from ATP-binding pharmacophore

Parent c-Src IC₅₀ 2.7 nM profile expected to be retained

Bioisosteric deuterium substitution; direct kinase assay data for d3 analog unavailable

Evidence Dimension	Regulatory Status and Indication
Target Compound Data	Orphan Drug Designation for Idiopathic Pulmonary Fibrosis (IPF) in 2019
Comparator Or Baseline	Dasatinib, Bosutinib, Ponatinib: Approved or in development for hematological malignancies (CML, ALL). No orphan designation for IPF.
Quantified Difference	N/A (Qualitative regulatory milestone)
Conditions	FDA regulatory review based on preclinical and clinical data

Why This Matters

For researchers investigating fibrotic diseases or repurposing Src inhibitors for non-oncology indications, Saracatinib is the most clinically advanced and validated compound in this class, supported by a unique regulatory pathway and ongoing trials (e.g., NCT03661125 for Parkinson's disease psychosis).

• [1] PharmaKB. Saracatinib entry. View Source

Optimal Use Cases for Saracatinib-d3 Based on Verified Differentiation Evidence

LC-MS/MS Bioanalysis of Saracatinib in Preclinical and Clinical Samples

Saracatinib-d3 is the definitive internal standard for the accurate and precise quantification of Saracatinib in plasma, tissue, or other biological matrices. Its use is mandatory for laboratories conducting regulated bioanalysis under GLP or for supporting DMPK studies, as it corrects for ion suppression/enhancement and extraction variability. This application is directly enabled by the +3 Da mass shift provided by deuterium labeling .

Investigating Src/EGFR Crosstalk in EGFR-Mutant Non-Small Cell Lung Cancer (NSCLC)

In NSCLC models with activating EGFR mutations, Saracatinib is the preferred Src inhibitor for probing the functional interaction between Src and EGFR signaling. Unlike Dasatinib, Saracatinib has been shown in direct comparative studies to efficiently reduce EGFR activation in live cells, making it the correct tool compound for studying anti-proliferative effects driven by this pathway [1]. This application is not suitable for Dasatinib due to its distinct cellular target engagement profile [1].

Mechanistic Studies Requiring a More Selective Src Kinase Inhibitor with Lower Relative Abl Activity

When experimental aims require attributing observed phenotypes primarily to Src inhibition, Saracatinib offers a more favorable selectivity profile than Dasatinib or Ponatinib. Its 11-fold selectivity for c-Src over Abl (IC50 2.7 nM vs. 30 nM) contrasts with the potent, near-equal inhibition of both kinases by Dasatinib and Ponatinib . This reduces the likelihood of off-target effects from Abl inhibition, leading to cleaner data interpretation in Src-focused research.

Preclinical Research in Idiopathic Pulmonary Fibrosis (IPF) and Other Fibrotic Diseases

Saracatinib is the only Src inhibitor with orphan drug designation for IPF, providing a validated translational rationale for its use in fibrotic disease research [2]. Its procurement is justified for studies aiming to build upon this established clinical foundation or explore Src inhibition as an anti-fibrotic strategy, a line of investigation not supported for other Src inhibitors like Dasatinib or Bosutinib [2].

Application

Selection Property

Validation Focus

Saracatinib bioanalysis in research matrices

Isotopic internal standard with matched extraction/ionization

Ion suppression and recovery consistency across sample types

In vitro metabolic stability / CYP phenotyping

Deuteration at N-dealkylation soft spot

Parallel degradation rate with analyte during microsomal incubation

Src kinase target-engagement tracer studies

Retained kinase inhibitory profile (bioisosteric)

Concordance of uptake and target occupancy with unlabeled parent

Environmental and forensic residue quantification

Matrix-independent +3 Da mass tag

Specificity against complex background matrices

• [1] Formisano L, D'Amato V, Servetto A, et al. Src inhibitors act through different mechanisms in Non-Small Cell Lung Cancer models depending on EGFR and RAS mutational status. Oncotarget. 2015;6(29):26307-26319. View Source
• [2] PharmaKB. Saracatinib entry. View Source